Cas no 956935-28-7 (2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid)

• Product Name: 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid
• CAS No: 956935-28-7
• MF: C₉H₁₄N₂O₂
• MW: 182.219662189484
• MDL: MFCD08558236
• CID: 3032537
• PubChem ID: 16394828
• Update Time: 2025-05-19

2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• (1-ETHYL-3,5-DIMETHYL-1H-PYRAZOL-4-YL)-ACETIC ACID
• 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid
• (1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid
• EN300-68361
• GNB93528
• VS-02343
• Z802540756
• 1-Ethyl-3,5-dimethyl-1H-pyrazole-4-acetic acid
• MFCD08558236
• (1-ETHYL-3,5-DIMETHYLPYRAZOL-4-YL)ACETIC ACID
• DTXSID901245399
• CS-0257875
• STK346773
• 956935-28-7
• 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)aceticacid
• G32611
• 2-(1-ethyl-3,5-dimethylpyrazol-4-yl)acetic acid
• BBL010157
• AKOS000313484

• MDL： MFCD08558236
• Inchi： 1S/C9H14N2O2/c1-4-11-7(3)8(5-9(12)13)6(2)10-11/h4-5H2,1-3H3,(H,12,13)
• InChI Key： UYGRRTZTDSPSJM-UHFFFAOYSA-N
• SMILES： OC(CC1C(C)=NN(CC)C=1C)=O

Computed Properties

• Exact Mass: 182.105527694Da
• Monoisotopic Mass: 182.105527694Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 55.1Ų

Additional information on 2-(1-ethyl-3,5-dimethyl-1H-pyrazol-4-yl)acetic acid

Introduction to CAS No. 956935-28-7: 2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Acetic Acid

CAS No. 956935-28-7, commonly referred to as 2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Acetic Acid, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science.

The chemical structure of 2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Acetic Acid consists of a pyrazole ring substituted with ethyl and methyl groups at positions 1, 3, and 5, respectively. The acetic acid moiety is attached at position 4 of the pyrazole ring, forming a conjugated system that contributes to its stability and reactivity. This structure makes it a versatile building block for synthesizing more complex molecules with potential bioactivity.

Recent studies have highlighted the importance of pyrazole derivatives in medicinal chemistry, particularly in the development of anti-inflammatory, antitumor, and antimicrobial agents. The substitution pattern in 2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Acetic Acid allows for further functionalization, enabling researchers to explore its potential as a lead compound in drug discovery.

In terms of synthesis, this compound can be prepared through various methods, including nucleophilic substitution and condensation reactions. Researchers have optimized these methods to improve yield and purity, making it more accessible for large-scale production and subsequent applications.

One of the most promising areas of research involving CAS No. 956935-28-7 is its role in the development of targeted therapies for cancer treatment. Preclinical studies have demonstrated that certain derivatives exhibit selective cytotoxicity against cancer cells without significantly affecting healthy cells. This suggests that further investigation into its mechanism of action could pave the way for novel therapeutic strategies.

Moreover, the compound has shown potential in the field of material science as a precursor for advanced materials such as polymers and coordination compounds. Its ability to form stable complexes with metal ions makes it a valuable component in the synthesis of new materials with tailored properties.

In conclusion, CAS No. 956935-28-7, or 2-(1-Ethyl-3,5-Dimethyl-1H-Pyrazol-4-Yl)Acetic Acid, represents a significant advancement in organic chemistry with diverse applications across multiple disciplines. As research continues to uncover its full potential, this compound is poised to play a crucial role in both academic and industrial settings.